Cas no 1798696-90-8 (1-(3-Chloro-2-Fluorophenyl)CyclopentylMethanamine Hydrochloride)

• Product Name: 1-(3-Chloro-2-Fluorophenyl)CyclopentylMethanamine Hydrochloride
• CAS No: 1798696-90-8
• MF: C₁₂H₁₆Cl₂FN
• MW: 264.166544914246
• MDL: MFCD28023609
• CID: 4614922
• PubChem ID: 86775323
• Update Time: 2025-10-31

1-(3-Chloro-2-Fluorophenyl)CyclopentylMethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-2-fluorophenyl)cyclopentanemethanamine Hydrochloride
• [1-(3-chloro-2-fluorophenyl)cyclopentyl]methanamine hydrochloride
• [1-(3-chloro-2-fluorophenyl)cyclopentyl]methanamine;hydrochloride
• SY161011
• A925361
• Z1837073490
• 1-(3-Chloro-2-Fluorophenyl)CyclopentylMethanamine Hydrochloride

• MDL： MFCD28023609
• Inchi： 1S/C12H15ClFN.ClH/c13-10-5-3-4-9(11(10)14)12(8-15)6-1-2-7-12;/h3-5H,1-2,6-8,15H2;1H
• InChI Key： WJLBCEBDRAEJQE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)C1(CN)CCCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Topological Polar Surface Area: 26

1-(3-Chloro-2-Fluorophenyl)CyclopentylMethanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3-Chloro-2-Fluorophenyl)CyclopentylMethanamine Hydrochloride

Research Brief on 1-(3-Chloro-2-Fluorophenyl)CyclopentylMethanamine Hydrochloride (CAS: 1798696-90-8)

1-(3-Chloro-2-Fluorophenyl)CyclopentylMethanamine Hydrochloride (CAS: 1798696-90-8) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the realm of central nervous system (CNS) disorders. The presence of both chloro and fluoro substituents on the phenyl ring, combined with the cyclopentylmethanamine backbone, suggests a high degree of bioactivity and selectivity, making it a compelling candidate for further investigation.

Recent studies have focused on elucidating the pharmacological profile of this compound, with particular emphasis on its mechanism of action and potential therapeutic targets. Preliminary findings indicate that 1-(3-Chloro-2-Fluorophenyl)CyclopentylMethanamine Hydrochloride exhibits high affinity for specific neurotransmitter receptors, including serotonin and dopamine receptors, which are critically involved in mood regulation and cognitive function. These properties suggest its potential utility in the treatment of psychiatric disorders such as depression, anxiety, and schizophrenia.

In vitro and in vivo studies have demonstrated the compound's favorable pharmacokinetic properties, including good oral bioavailability and blood-brain barrier penetration. These characteristics are essential for CNS-active drugs and further underscore its therapeutic potential. Additionally, the hydrochloride salt form (CAS: 1798696-90-8) has been shown to enhance the compound's solubility and stability, addressing common challenges in drug formulation and delivery.

One of the most notable recent advancements is the identification of 1-(3-Chloro-2-Fluorophenyl)CyclopentylMethanamine Hydrochloride as a potential modulator of neuroinflammation. Neuroinflammation is increasingly recognized as a key factor in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to attenuate inflammatory responses in glial cells has opened new avenues for research into its neuroprotective effects.

Despite these promising findings, further research is needed to fully characterize the safety and efficacy profile of this compound. Current studies are exploring its potential side effects, optimal dosing regimens, and long-term effects. The ongoing development of analogs and derivatives also aims to improve its pharmacological properties and reduce any off-target effects.

In conclusion, 1-(3-Chloro-2-Fluorophenyl)CyclopentylMethanamine Hydrochloride (CAS: 1798696-90-8) represents a promising candidate in the field of CNS therapeutics. Its unique chemical structure and demonstrated bioactivity warrant continued investigation, with the potential to address unmet medical needs in psychiatric and neurodegenerative disorders. Future research should focus on advancing preclinical studies and exploring its therapeutic applications in greater depth.